1-(propan-2-yl)-1H-1,2,4-triazol-3-amine 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine
Brand Name: Vulcanchem
CAS No.: 1183827-04-4
VCID: VC8213157
InChI: InChI=1S/C5H10N4/c1-4(2)9-3-7-5(6)8-9/h3-4H,1-2H3,(H2,6,8)
SMILES: CC(C)N1C=NC(=N1)N
Molecular Formula: C5H10N4
Molecular Weight: 126.16

1-(propan-2-yl)-1H-1,2,4-triazol-3-amine

CAS No.: 1183827-04-4

Cat. No.: VC8213157

Molecular Formula: C5H10N4

Molecular Weight: 126.16

* For research use only. Not for human or veterinary use.

1-(propan-2-yl)-1H-1,2,4-triazol-3-amine - 1183827-04-4

Specification

CAS No. 1183827-04-4
Molecular Formula C5H10N4
Molecular Weight 126.16
IUPAC Name 1-propan-2-yl-1,2,4-triazol-3-amine
Standard InChI InChI=1S/C5H10N4/c1-4(2)9-3-7-5(6)8-9/h3-4H,1-2H3,(H2,6,8)
Standard InChI Key MYXSAVAFEFCDKG-UHFFFAOYSA-N
SMILES CC(C)N1C=NC(=N1)N
Canonical SMILES CC(C)N1C=NC(=N1)N

Introduction

Chemical Identity and Structural Characteristics

IUPAC Nomenclature and Molecular Structure

The systematic IUPAC name for this compound is 1-propan-2-yl-1H-1,2,4-triazol-3-amine, reflecting its substitution pattern on the triazole ring. The structure consists of a 1,2,4-triazole core with an isopropyl group (-CH(CH3_3)2_2) at position 1 and an amine (-NH2_2) group at position 3 . The SMILES notation CC(C)N1C=NC(=N1)N and InChIKey MYXSAVAFEFCDKG-UHFFFAOYSA-N provide unambiguous representations of its connectivity and stereochemistry .

Table 1: Key Molecular Descriptors

PropertyValue
Molecular FormulaC5H10N4\text{C}_5\text{H}_{10}\text{N}_4
Molecular Weight126.16 g/mol
CAS Registry Number1183827-04-4
PubChem CID60912203

Physicochemical Properties

Physical State and Stability

The compound is described as a powder under standard conditions, with recommended storage at room temperature in a dry, ventilated environment . Its stability profile suggests susceptibility to moisture and oxidative degradation, necessitating airtight packaging under inert atmospheres for long-term preservation .

Synthesis and Manufacturing

Industrial Production Considerations

Scale-up processes prioritize cost efficiency and yield optimization. Continuous flow reactors and catalytic systems (e.g., acid catalysts) may enhance reaction kinetics and selectivity. American Elements notes the capability to produce custom quantities up to multi-ton scales, with packaging options including fiber drums and super sacks .

Precautionary StatementImplementation Guidance
P261Avoid inhalation of dust/particles
P301+P312If swallowed: Call poison center
P305+P351+P338Eye contact: Rinse cautiously

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